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Compound of Interest

Compound Name: 3,3-Diethylpiperidine hydrochloride
CAS No.: 1198286-65-5
Cat. No.: B2897560

Get Quote

Executive Summary

3,3-Diethylpiperidine hydrochloride is a specialized saturated nitrogen heterocycle utilized
primarily as a conformationally restricted building block in medicinal chemistry. Distinguished by
the gem-diethyl substitution at the C3 position, this scaffold exerts a profound steric influence
known as the Thorpe-Ingold effect (or gem-dialkyl effect), which biases the piperidine ring
toward specific chair conformations. This structural rigidity is exploited to lock pharmacophores
into bioactive geometries, enhance metabolic stability by blocking oxidative sites, and modulate
lipophilicity (LogP).

While historically linked to the sedative-hypnotic class (e.g., Piperidione), the reduced
piperidine form serves today as a critical intermediate in the synthesis of neuroactive agents,
kinase inhibitors, and GPCR ligands.

Chemical Identity & Profile[1][2][3][4][5][6]
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Specification

Chemical Name

3,3-Diethylpiperidine hydrochloride

CAS Number (HCI)

1198286-65-5

CAS Number (Free Base)

37832-45-4

Molecular Formula

CoH19NJ[1] - HCI

Molecular Weight 177.72 g/mol (Salt); 141.26 g/mol (Base)
IUPAC Name 3,3-diethylpiperidin-1-ium chloride
SMILES CCcC1(CNccecee.cl
Appearance White to off-white crystalline solid

Highly soluble in water, methanol, DMSO;
Solubility sparingly soluble in non-polar solvents (ether,

hexanes).

Structural Mechanics: The gem-Diethyl Effect

The defining feature of 3,3-diethylpiperidine is the steric bulk introduced by the two ethyl
groups on the same carbon. Unlike a simple methyl substitution, the gem-diethyl group
introduces significant A(1,3) strain and 1,3-diaxial interactions, forcing the piperidine ring to
adopt specific puckered conformations to minimize energy.

Conformational Locking Mechanism

In a standard piperidine, the ring flips rapidly between chair conformers. In 3,3-
diethylpiperidine, one ethyl group must inevitably occupy an axial position, creating steric
clashes with axial hydrogens at C1 and C5. This raises the energy barrier for ring inversion,
effectively "locking" the molecule into a preferred geometry.

» Pharmacological Implication: When incorporated into a drug molecule, this lock reduces the
entropy penalty of binding to a receptor, potentially increasing potency (rigidification
strategy).
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o Metabolic Implication: The C3 position is sterically crowded, preventing metabolic oxidation
(e.g., hydroxylation) at this site.

Thorpe-Ingold Effect

Unsubstituted Piperidine gem-Diethyl Substitution > 3,3-Diethylpiperidine (1,3-Diaxial Strain) > Conformationally Biased Pre-organized Binding > High Potency

(Rapid Chair Flip) (Steric Clashes) (Preferred Geometry) (Low Entropy Penalty)

Click to download full resolution via product page

Figure 1: The mechanistic pathway of conformational restriction induced by gem-diethyl
substitution.

Synthesis & Manufacturing Protocols

The synthesis of 3,3-diethylpiperidine typically bypasses direct alkylation of piperidine (which
suffers from poly-alkylation and regioselectivity issues) in favor of reducing pre-assembled
cyclic imides or diones.

Primary Route: Reduction of 3,3-Diethylglutarimide

This route is favored for its scalability and the availability of the starting material, 3,3-
diethylglutarimide (a structural analog of the anticonvulsant Bemegride).

Step 1: Formation of 3,3-Diethylglutarimide

» Reagents: Cyanoacetamide, 2-ethylbutyraldehyde (or diethyl malonate derivatives).
e Mechanism: Knoevenagel condensation followed by Michael addition and cyclization.

 Intermediate: 3,3-diethylpiperidine-2,6-dione.[2][1][3][4]

Step 2: Global Reduction

e Reagents: Lithium Aluminum Hydride (LiAlH4) or Borane-THF complex (BHs- THF).
e Solvent: Anhydrous THF or Diethyl Ether.
o Conditions: Reflux under inert atmosphere (N2/Ar).

e Protocol:
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[e]

Suspend LiAlH4 (3.0 equiv) in dry THF at 0°C.

o

Add 3,3-diethylglutarimide dropwise to control exotherm.

[¢]

Heat to reflux for 12—24 hours to ensure complete reduction of both carbonyls.

Critical Workup (Fieser Method): Quench sequentially with water, 15% NaOH, and water

[¢]

to precipitate aluminum salts as a granular solid (easy filtration).

Step 3: Salt Formation

» Reagents: HCI in Dioxane or Diethyl Ether.

e Procedure: Dissolve the crude oil in diethyl ether and add HCI solution dropwise. The
hydrochloride salt precipitates immediately. Recrystallize from EtOH/Et20 for high purity
(>98%).
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Figure 2: Synthetic workflow from acyclic precursors to the final hydrochloride salt.

Analytical Characterization

To validate the identity of 3,3-diethylpiperidine HCI, the following analytical signatures must be
confirmed.

Nuclear Magnetic Resonance (NMR)[7][8][9][10]
e H NMR (400 MHz, D20):
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[e]

0 0.85 (t, 6H): Methyl protons of the two ethyl groups. Distinct triplet.

(¢]

0 1.30 (g, 4H): Methylene protons of the ethyl groups.

[¢]

0 1.50-1.70 (m, 4H): C4 and C5 ring protons.

[¢]

0 2.80-3.10 (m, 4H): C2 and C6 protons (alpha to nitrogen). These will be significantly
deshielded due to the adjacent cationic nitrogen.

[e]

Note: The C2 protons often appear as a singlet or tight multiplet due to the symmetry and
lack of vicinal coupling partners on the quaternary C3.

Mass Spectrometry (LC-MS)

e |onization: ESI+

e Parent lon: [M+H]* = 142.16 m/z (corresponding to the free base mass + proton).

Safety & Handling (MSDS Highlights)

As a secondary amine salt, 3,3-diethylpiperidine hydrochloride requires standard laboratory
safety protocols.

e Hazards:
o Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[5]
o Respiratory: May cause respiratory irritation (H335) if dust is inhaled.
e Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.
» Storage: Hygroscopic. Store in a desiccator or tightly sealed container at room temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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